5,7-Dihydroxy-2-(4-hydroxyphenyl)chroman-4-one

• CAS No.: 67604-48-2
• Product Name: 5,7-Dihydroxy-2-(4-hydroxyphenyl)chroman-4-one
• Molecular Formula: C15H12O5
• Molecular Weight: 272.25 g/mol
• IUPAC Name: 5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C15H12O5/c16-9-3-1-8(2-4-9)13-7-12(19)15-11(18)5-10(17)6-14(15)20-13/h1-6,13,16-18H,7H2
• Standard InChIKey: FTVWIRXFELQLPI-UHFFFAOYSA-N
• SMILES: C1C(OC2=CC(=CC(=C2C1=O)O)O)C3=CC=C(C=C3)O
• Canonical SMILES: C1C(OC2=CC(=CC(=C2C1=O)O)O)C3=CC=C(C=C3)O
• Appearance: Assay:≥98%A crystalline solid
• Physical Description: Beige powder; slight citrus
• Description: Naringenin fructoside, also known as naringenin-7-sulfate, belongs to the class of organic compounds known as flavanones. Flavanones are compounds containing a flavan-3-one moiety, with a structure characterized by a 2-phenyl-3, 4-dihydro-2H-1-benzopyran bearing a ketone at the carbon C3. Naringenin fructoside is considered to be a practically insoluble (in water) and relatively neutral molecule. Naringenin fructoside can be converted into naringenin 7-O-beta-D-glucuronide. Outside of the human body, naringenin fructoside can be found in tea. This makes naringenin fructoside a potential biomarker for the consumption of this food product.; Naringenin is a trihydroxyflavanone that is flavanone substituted by hydroxy groups at positions 5, 6 and 4'. It is a trihydroxyflavanone and a member of 4'-hydroxyflavanones.
• Solubility: Practically insoluble to insoluble; Soluble (in ethanol)
• Synonyms: 2,3-Dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; (R,S)-Naringenin; (+/-)-5,7,4’-Trihydroxyflavanone; 5,7,4’-Trihydroxyflavanone
• PubChem Compound: 932
• Last Modified: Nov 11 2021